Cas no 56448-22-7 (5-Phenyl-1H-pyrrole-3-carbaldehyde)

• Product Name: 5-Phenyl-1H-pyrrole-3-carbaldehyde
• CAS No: 56448-22-7
• MF: C₁₁H₉NO
• MW: 171.195262670517
• MDL: MFCD11875829
• CID: 1598967
• Update Time: 2025-04-21

5-Phenyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde, 5-phenyl-
• 5-phenyl-1H-pyrrole-3-carbaldehyde
• 2-Phenyl-4-formylpyrrole
• 5-Phenyl-1H-pyrrole-3-carboxaldehyde
• 5-Phenylpyrrole-3-carbaldehyde
• 5-Phenyl-1H-pyrrole-3-carbaldehyde

• MDL： MFCD11875829
• Inchi： 1S/C11H9NO/c13-8-9-6-11(12-7-9)10-4-2-1-3-5-10/h1-8,12H
• InChI Key： CXRIBBUJKKGAGS-UHFFFAOYSA-N
• SMILES： O=CC1=CNC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 171.06847
• Monoisotopic Mass: 171.068414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.9
• Molecular Weight: 171.19g/mol

Experimental Properties

• Density: 1.183±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• PSA: 32.86